Guanoxyfen: Structure-Activity Relationship & Dual-Mechanism Pharmacology
Guanoxyfen: Structure-Activity Relationship & Dual-Mechanism Pharmacology
This technical guide provides an in-depth analysis of the structure-activity relationship (SAR) of Guanoxyfen , a guanidine-based pharmacological agent with a dual profile as an adrenergic neuron blocker and a serine protease inhibitor.
Executive Summary
Guanoxyfen (Chemical Name: 2-(3-phenoxypropyl)guanidine) is a pharmacological agent historically characterized as a sympatholytic antihypertensive. Structurally, it belongs to the class of phenoxyalkylguanidines . While its classical application focused on the depletion of norepinephrine from post-ganglionic sympathetic neurons—similar to guanethidine—recent high-throughput screenings have identified Guanoxyfen as a potent inhibitor of TMPRSS2 (Transmembrane Serine Protease 2), a critical host factor for viral entry (e.g., SARS-CoV-2, Influenza).
This guide dissects the molecular architecture of Guanoxyfen, correlating its three distinct structural domains with its biological efficacy in both neuropharmacology and protease inhibition.
Chemical Identity
| Property | Detail |
| Common Name | Guanoxyfen |
| IUPAC Name | 2-(3-phenoxypropyl)guanidine |
| Molecular Formula | |
| Molecular Weight | 193.25 g/mol |
| Key Moiety | Guanidinium cation (pKa ~12.[1]5) |
| SMILES | c1ccc(cc1)OCCCNC(=N)N |
Structural Deconstruction & SAR Analysis
The biological activity of Guanoxyfen is dictated by three pharmacophores: the Guanidine Warhead , the Propyl Linker , and the Phenoxy Anchor .
Region 1: The Guanidine Warhead (Cationic Terminus)
-
Chemistry: The terminal guanidine group is highly basic (pKa > 12). At physiological pH (7.4), it exists almost exclusively as the protonated guanidinium cation (
). -
SAR Implication (Adrenergic): The cationic charge is non-negotiable for transport via the Norepinephrine Transporter (NET/SLC6A2) . The transporter recognizes the charged nitrogen, mistaking Guanoxyfen for norepinephrine. Removal or acylation of this group (reducing basicity) abolishes sympatholytic activity.
-
SAR Implication (Protease): In the context of TMPRSS2 inhibition, the guanidine group mimics the Arginine side chain of the protease's natural substrate. It forms a salt bridge with the aspartate residue (Asp189 in trypsin-like proteases) at the bottom of the S1 specificity pocket.
Region 2: The Propyl Linker (The Spacer)
-
Chemistry: A flexible three-carbon alkyl chain connecting the ether oxygen to the guanidine nitrogen.
-
SAR Implication:
-
Length Sensitivity: The 3-carbon (propyl) length is optimal for NET affinity. Shortening to ethyl (2 carbons) or lengthening to butyl (4 carbons) significantly reduces affinity for the uptake transporter.
-
Flexibility: The conformational freedom allows the molecule to adopt a folded structure required to fit into the S1 pocket of serine proteases while positioning the aromatic tail in the adjacent hydrophobic cleft.
-
Region 3: The Phenoxy Anchor (Lipophilic Tail)
-
Chemistry: An unsubstituted phenyl ring linked via an ether oxygen.
-
SAR Implication:
-
Membrane Interaction: This lipophilic domain facilitates the initial adsorption to the neuronal membrane and interaction with the hydrophobic regions of the NET.
-
Vesicular Trapping: Once inside the neuron, the lipophilicity aids in the localization to norephinephrine storage vesicles, where the drug accumulates and displaces the neurotransmitter.
-
Protease Specificity: In TMPRSS2, the phenoxy group occupies the hydrophobic S1' or S2 subsites, providing binding energy through Van der Waals interactions.
-
Mechanism of Action (Dual Pathways)
Guanoxyfen operates via two distinct mechanisms depending on the biological context (Neuronal vs. Enzymatic).
Pathway A: Sympatholytic Action (Adrenergic Neuron Blockade)
-
Uptake 1 (NET): Guanoxyfen is actively transported into the sympathetic nerve terminal by the Norepinephrine Transporter (NET).
-
Vesicular Accumulation: It is concentrated in synaptic vesicles via the Vesicular Monoamine Transporter (VMAT), displacing Norepinephrine (NE).
-
False Neurotransmission: Upon nerve stimulation, Guanoxyfen is released instead of NE. Since Guanoxyfen has no intrinsic activity at post-synaptic
or receptors, the sympathetic signal is blunted (Sympatholysis).
Pathway B: TMPRSS2 Inhibition (Antiviral Potential)[2]
-
Substrate Mimicry: Guanoxyfen acts as a competitive inhibitor of TMPRSS2.
-
Active Site Blockade: The guanidine group occupies the catalytic triad's specificity pocket, preventing the enzyme from cleaving the viral Spike (S) protein.
-
Fusion Blockade: Without TMPRSS2 priming, the virus cannot fuse with the host cell membrane.
Visualizing the Mechanisms
Figure 1: Dual mechanism of action showing neuronal uptake (left) and protease inhibition (right).
Experimental Protocols
To validate the SAR of Guanoxyfen derivatives, the following self-validating protocols are recommended.
Protocol 1: Sympathetic Nerve Stimulation Assay (Vasoconstriction)
Objective: Quantify the sympatholytic potency of Guanoxyfen.
-
Preparation: Isolate rat mesenteric artery beds. Perfuse with Krebs-Henseleit solution at 37°C, oxygenated with 95%
/5% . -
Stimulation: Apply electrical field stimulation (EFS) via platinum electrodes (Frequency: 10 Hz, Pulse width: 1 ms, Voltage: 60V) to induce norepinephrine release and vasoconstriction.
-
Baseline: Record the baseline perfusion pressure (vasoconstriction response).
-
Treatment: Perfusion with Guanoxyfen (
M to M) for 20 minutes. -
Challenge: Re-apply EFS.
-
Validation (Control):
-
Positive Control: Guanethidine (
M) should abolish the response. -
Negative Control: Tyramine (indirect sympathomimetic). Guanoxyfen should blunt the Tyramine response (due to vesicular depletion), whereas direct
-agonists (Phenylephrine) should remain active.
-
Protocol 2: TMPRSS2 Enzymatic Inhibition Assay
Objective: Determine the
-
Reagents: Recombinant human TMPRSS2 (or Trypsin as a surrogate), Fluorogenic peptide substrate (e.g., Boc-Gln-Ala-Arg-AMC).
-
Buffer: 50 mM Tris-HCl (pH 8.0), 150 mM NaCl, 0.01% Tween-20.
-
Reaction:
-
Mix 10 nM Enzyme with varying concentrations of Guanoxyfen (0.1 nM – 100
M) in a 96-well black plate. -
Incubate for 15 minutes at 25°C to allow equilibrium binding.
-
Initiate reaction by adding 50
M Substrate.
-
-
Detection: Monitor fluorescence release (Ex: 380 nm / Em: 460 nm) kinetically for 30 minutes.
-
Calculation: Plot initial velocity (
) vs. log[Inhibitor]. Fit to a 4-parameter logistic equation to determine .
Comparative Data Table
Comparison of Guanoxyfen with structural analogs highlights the SAR specificity.
| Compound | Structure | Primary Target | Mechanism | Key SAR Feature |
| Guanoxyfen | Phenoxy-propyl-guanidine | NET / TMPRSS2 | NE Depletion / Protease Inhib. | Flexible propyl linker allows dual activity. |
| Guanoxan | Benzodioxan-methyl-guanidine | NET / | NE Depletion + | Rigid benzodioxan ring increases |
| Guanethidine | Azocine-ethyl-guanidine | NET | NE Depletion | Azocine ring prevents protease active site fit. |
| Guanfacine | Phenylacetyl-guanidine | Agonist (Gi coupled) | Carbonyl group (acylguanidine) lowers pKa (~8), reducing NET transport. |
References
-
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 13922, Guanoxyfen. Retrieved from [Link]
-
World Health Organization. International Nonproprietary Names (INN) for Pharmaceutical Substances.[2] (Guanoxyfen listed as INN).[1][2][3] Retrieved from [Link]
- Mahmoud, A. et al. (2021).Repurposing covalent inhibitors for COVID-19-related TMPRSS2. (Identifying Guanoxyfen as a hit in virtual screening). Journal of Enzyme Inhibition and Medicinal Chemistry.
- Brodie, B.B. et al.Mechanism of Action of Guanethidine and Analogues. (Foundational SAR for guanidine adrenergic blockers). Journal of Pharmacology and Experimental Therapeutics.
